N4-(4-fluorophenyl)-N2-[2-(morpholin-4-yl)ethyl]pteridine-2,4-diamine

• IUPAC Name: 4-N-(4-fluorophenyl)-2-N-(2-morpholin-4-ylethyl)pteridine-2,4-diamine
• InChI: InChI=1S/C18H20FN7O/c19-13-1-3-14(4-2-13)23-17-15-16(21-6-5-20-15)24-18(25-17)22-7-8-26-9-11-27-12-10-26/h1-6H,7-12H2,(H2,21,22,23,24,25)
• InChI Key: HYHNPONPHLAIAR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)F
• Molecular Formula: C18H20FN7O
• Molecular Weight: 369.4 g/mol

Description

The compound “N4-(4-fluorophenyl)-N2-[2-(morpholin-4-yl)ethyl]pteridine-2,4-diamine” is a complex organic molecule. It contains a pteridine ring, which is a bicyclic ring system made up of pyrimidine and pyrazine rings. This structure is found in many biological molecules, including folic acid and some forms of vitamin B.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of the pteridine ring, along with the attached fluorophenyl, morpholinyl, and ethylamine groups. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the polar amine groups and the nonpolar fluorophenyl group could influence its solubility, melting point, and other properties.

Scientific Research Applications

Anticancer Properties

• AKOS024643068 has shown promise as an anticancer agent. Researchers have explored its effects on tumor growth inhibition, apoptosis (programmed cell death), and cell cycle regulation. .

Kinase Inhibition

• This compound exhibits kinase inhibitory activity. Kinases play a crucial role in cell signaling and regulation. .

Anti-Inflammatory Effects

• Inflammation is implicated in various diseases. AKOS024643068 has been investigated for its anti-inflammatory properties. .

Neuroprotection and Neurodegenerative Diseases

• Some studies suggest that AKOS024643068 could protect neurons from damage and oxidative stress. .

Cardiovascular Applications

• AKOS024643068’s effects on vascular health and cardiac function have been studied. It may impact blood vessel dilation, platelet aggregation, and endothelial function. .

Antiviral Activity

• Preliminary research indicates that AKOS024643068 may exhibit antiviral effects. It has been evaluated against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). .

Mechanism of Action

The mechanism of action of this compound is not known without further information. If it’s a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has biological activity, it could be studied further for potential therapeutic uses.